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Compound of Interest

Compound Name: 1,6-Dodecanediol

Cat. No.: B15361853

Disclaimer: The user request specified "1,6-Dodecanediol.” However, a thorough search of
chemical databases and safety literature yielded no specific information for a compound with
this name. It is highly probable that this was a typographical error and the intended compound
was the structurally similar and more common industrial chemical, 1,12-Dodecanediol. This
document will therefore focus on the safety, toxicity, and handling of 1,12-Dodecanediol.

This technical guide provides a comprehensive overview of the safety, toxicity, and handling of
1,12-Dodecanediol for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

1,12-Dodecanediol is a long-chain aliphatic diol. Its physical and chemical properties are
summarized in the table below.
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Property Value

Molecular Formula C12H2602

Molecular Weight 202.33 g/mol

CAS Number 5675-51-4

Appearance Colorless to white crystalline solid or powder
Melting Point 79-81 °C

Boiling Point 324 °C at 760 mmHg

Flash Point 176 °C (closed cup)

Solubility Insoluble in water

Autoignition Temperature 300 °C

Toxicological Data

Existing toxicological data for 1,12-Dodecanediol suggests a low order of acute toxicity. The
available data is summarized below. It is important to note that for many specific endpoints,
comprehensive studies have not been conducted.
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Toxicity . e L.
: Species Route Result Classification
Endpoint
Acute Oral LD50 > 2000 B
o Rat Oral Not Classified
Toxicity mg/kg bw
Skin
Irritation/Corrosio  Rabbit Dermal Non-irritant Not Classified
n
Eye
Irritation/Corrosio  Rabbit Ocular Non-irritant Not Classified
n
Harmful to
) o aquatic life with Aquatic Chronic
Aquatic Toxicity - - )
long lasting 3
effects

Safety and Handling

Proper handling and storage procedures are essential for maintaining the integrity of 1,12-

Dodecanediol and ensuring laboratory safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 1,12-Dodecanediol to determine the

appropriate PPE. The following are general recommendations:
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PPE

Specification

Eye Protection

Safety glasses with side-shields or chemical

goggles.

Hand Protection

Compatible chemical-resistant gloves (e.g.,

nitrile rubber).

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and

closed-toe shoes.

Respiratory Protection

Not required under normal conditions of use
with adequate ventilation. If dust is generated, a
NIOSH-approved particulate respirator is

recommended.

Handling and Storage

Condition Recommendation

Avoid contact with skin, eyes, and clothing.
Handling Avoid dust formation. Ensure adequate

ventilation.

Keep container tightly closed in a dry, cool, and
Storage

well-ventilated place.

Incompatible Materials

Strong oxidizing agents, acid chlorides, acid

anhydrides.

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 1,12-Dodecanediol are not

publicly available. However, the safety data is based on standardized testing guidelines from

the Organisation for Economic Co-operation and Development (OECD). The general

methodologies for the key toxicological endpoints are described below.

Acute Oral Toxicity - OECD Test Guideline 425 (Up-and-

Down Procedure)
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This method is used to determine the median lethal dose (LD50) of a substance when

administered orally.

Dose next animal at a higher level (if necessary)

Start: Single animal dosed at 2000 mg/kg

Observe for 48 hours

No mortality Mortality

Animal Survives Animal Dies

Dose 4 additional animals at the same level Dose next animal at a lower level

Calculate LD50 based on outcomes

Click to download full resolution via product page

Caption: Workflow for OECD 425 Acute Oral Toxicity Study.

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404

This test evaluates the potential of a substance to cause skin irritation or corrosion.
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Start: Apply 0.5g of substance to a 6 cmz2 area of skin on one rabbit

Cover with a semi-occlusive dressing for 4 hours

Y

Remove dressing and substance

A

Observe and score erythema and edema at 1, 24, 48, and 72 hours
Mean score < 2.3 ean score = 2.3

Irritation observed

No irritation observed

Confirm with two additional animals

Classify substance based on mean scores

Click to download full resolution via product page

Caption: Workflow for OECD 404 Acute Dermal Irritation Study.

Acute Eye Irritation/Corrosion - OECD Test Guideline
405
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This guideline assesses the potential of a substance to cause eye irritation or corrosion.

Start: Instill 0.1g of substance into the conjunctival sac of one eye of one rabbit

Observe and score corneal opacity, iritis, conjunctival redness, and chemosis at 1, 24, 48, and 72 hours
Hffects are fully reversible within 21 days Effects are not fully reversible within 21 days

No significant irritation

Significant irritation observed

Confirm with two additional animals

Classify substance based on scores and reversibility

Click to download full resolution via product page

Caption: Workflow for OECD 405 Acute Eye Irritation Study.

First Aid Measures

In the event of exposure to 1,12-Dodecanediol, the following first aid measures should be
taken:
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Exposure Route

First Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water.

In all cases of exposure, seek medical attention if symptoms persist.

Fire and Explosion Hazard

1,12-Dodecanediol is a combustible solid.

Property

Information

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products

Carbon monoxide and carbon dioxide.

Firefighting Instructions

Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
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Action Procedure

) Use personal protective equipment. Avoid dust
Personal Precautions ) ] ) ]
formation. Avoid breathing vapors, mist, or gas.

Environmental Precautions Do not let product enter drains.

Methods for Cleaning U Sweep up and shovel. Keep in suitable, closed
ethods for Cleanin
9=p containers for disposal.

Signaling Pathways

Currently, there is no scientific literature available that describes specific signaling pathways
associated with the toxicity or biological activity of 1,12-Dodecanediol. Its primary role is as a
chemical intermediate in various industrial applications.

Conclusion

1,12-Dodecanediol is a combustible solid with a low acute toxicity profile. It is not classified as
a skin or eye irritant. Standard safe handling procedures, including the use of appropriate
personal protective equipment and adequate ventilation, are recommended to minimize
exposure. While comprehensive toxicological data is not available for all endpoints, the existing
information suggests a low hazard potential under normal conditions of use.

 To cite this document: BenchChem. [1,6-Dodecanediol: A Technical Guide to Safety, Toxicity,
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15361853#1-6-dodecanediol-safety-toxicity-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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